molecular formula C29H22F2O2 B8576916 2,2-Bis-[4-(4-fluorobenzoyl)phenyl]propane CAS No. 122165-69-9

2,2-Bis-[4-(4-fluorobenzoyl)phenyl]propane

Cat. No.: B8576916
CAS No.: 122165-69-9
M. Wt: 440.5 g/mol
InChI Key: XYYKYFNFGVOQBX-UHFFFAOYSA-N
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Description

2,2-Bis-[4-(4-fluorobenzoyl)phenyl]propane is a useful research compound. Its molecular formula is C29H22F2O2 and its molecular weight is 440.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

122165-69-9

Molecular Formula

C29H22F2O2

Molecular Weight

440.5 g/mol

IUPAC Name

[4-[2-[4-(4-fluorobenzoyl)phenyl]propan-2-yl]phenyl]-(4-fluorophenyl)methanone

InChI

InChI=1S/C29H22F2O2/c1-29(2,23-11-3-19(4-12-23)27(32)21-7-15-25(30)16-8-21)24-13-5-20(6-14-24)28(33)22-9-17-26(31)18-10-22/h3-18H,1-2H3

InChI Key

XYYKYFNFGVOQBX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)C(=O)C4=CC=C(C=C4)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250-ml, round-bottom flask was purged with argon and filled with 15.8653 g (0.0494 mol) of 2,2-bis-(4-chloroformylphenyl)propane (6HDAC) and 100 mL of fluorobenzene. To this solution was added with stirring 18.5 grams of anhydrous aluminum chloride in small portions over a 5-minute period. A small amount of heat was given off as evidenced by a slight rise in the temperature of the solution. The yellow reaction mixture was heated to 50-60° C. for 1.5 hours. The reaction progress was monitored by observing the HCl gas adsorption in a water trap. The reaction mixture was allowed to cool and then poured slowly into 700 ml of stirred, ice-cold 1M HCl. The lower organic layer was collected and concentrated to a light-red solid under reduced pressure. The solid was digested in 100 mL of ethanol for 12 hours and the resulting white solid was collected by filtration. Recrystallization from isopropyl alcohol yielded 15.8 g(73%) of 2,2-Bis-[4-(4-fluorobenzoyl)phenyl]propane (6HBFP), m.p. 167-168° C.
Name
2,2-bis-(4-chloroformylphenyl)propane
Quantity
15.8653 g
Type
reactant
Reaction Step One
Quantity
100 mL
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reactant
Reaction Step One
Quantity
18.5 g
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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